Cas no 609-08-5 (1,3-diethyl 2-methylpropanedioate)

1,3-diethyl 2-methylpropanedioate Properties

Names and Identifiers

• Diethyl methylmalonate
• DIETHYL 2-METHYLPROPANEDIOATE
• METHYLMALONIC ACID DIETHYL ESTER
• RARECHEM AL BI 0301
• 2-methyl-malonicaciddiethylester
• 2-methyl-propanedioicaciddiethylester
• Diethyl 2-methylmalonate
• Diethylisosuccinate
• dlethylmethylmalonate
• Ethyl methylmalonate
• Malonic acid, methyl-, diethyl ester
• methyl-propanedioicacidiethylesterPropanedioic acid, 2-methyl-, diethyl ester
• Methoxymalonic Acid Diethyl Ester
• Methylmalonic acid diethyl ester~Methylpropanedioic acid diethyl ester
• Diethyl methylpropanedioate
• Methyl-propanedioic acid diethyl ester
• Diethyl a-methylmalonate
• 1,3-Diethyl 2-methylpropanedioate
• Methylmalonic acid diethyl ester
• Diethyl methylmalonate,98%
• +Expand

• MDL： MFCD00009162
• InChIKey： UPQZOUHVTJNGFK-UHFFFAOYSA-N
• Inchi： 1S/C8H14O4/c1-4-11-7(9)6(3)8(10)12-5-2/h6H,4-5H2,1-3H3
• SMILES： CCOC(=O)C(C)C(=O)OCC
• BRN： 637028

Computed Properties

• Exact Mass: 174.08900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 6
• Monoisotopic Mass: 174.089
• Heavy Atom Count: 12
• Complexity: 146
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 52.6A^2

Experimental Properties

• LogP: 0.74870
• PSA: 52.60000
• Refractive Index: n20/D 1.413(lit.)
• Water Partition Coefficient: Insoluble
• Boiling Point: 198-199 °C(lit.)
  78-80 °C/10 mmHg
• Flash Point: Fahrenheit: 179.6 ° f < br / > Celsius: 82 ° C < br / >
• Solubility: 1000mg/l
• Color/Form: Not available
• PH: 8 (1000mg/l, H2O, 20℃)
• Solubility: Not available
• Density: 1.022 g/mL at 20 °C(lit.)

1,3-diethyl 2-methylpropanedioate Security Information

• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S23-S24/25
• Hazard Statement： H227
• Warning Statement： P210-P280-P370+P378-P403+P235-P501
• Prompt：warning
• Storage Condition：Store at room temperature
• Signal Word：Warning
• TSCA：Yes

1,3-diethyl 2-methylpropanedioate Customs Data

• HS CODE：2917190090
• Customs Data：

  China Customs Code:

  2917190090

  Overview:

  2917190090 Other acyclic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

  Summary:

  2917190090 acyclic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters